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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174

Essential Safety and Handling Guide for 2-Fluoro-5-
methylaniline

This guide provides critical safety, logistical, and disposal information for the handling of 2-
Fluoro-5-methylaniline (CAS No: 452-84-6).[1][2] Adherence to these protocols is essential
for ensuring a safe laboratory environment and mitigating potential risks associated with this
compound. This chemical is a versatile aromatic amine used in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[3][4]

Chemical and Physical Properties

2-Fluoro-5-methylaniline is a clear yellow to brown liquid.[3][5] It is important to be aware of
its physical and chemical properties to ensure safe handling and storage.
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Property Value

Molecular Formula C7HsFN[1][2][3]

Molecular Weight 125.14 g/mol [1][3]

Boiling Point 80-86 °C at 11 mmHg[5][6]
Flash Point 179 °F (81.7 °C)[5][6]
Density 1.109 g/mL at 25 °C[5][6]

2 - 8 °C in a dark, dry, and well-ventilated

Storage Temperature
place(3][5][7]

Hazard Identification and Personal Protective Equipment
(PPE)

2-Fluoro-5-methylaniline is classified as a substance that causes skin and serious eye
irritation.[7] It may also cause respiratory irritation and is harmful if swallowed, inhaled, or in
contact with skin.[8] Therefore, a comprehensive PPE strategy is the primary line of defense.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors.[9]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers

broader protection.[9]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent
changes.[9][10]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[9]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[9]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside a fume hood or if
engineering controls are
insufficient. A respirator with an
organic vapor/acid gas
cartridge is recommended.[8]
[10]

Operational and Disposal Plans

A systematic approach to handling and disposing of 2-Fluoro-5-methylaniline is crucial for

safety and experimental integrity.

Step-by-Step Handling Protocol

e Pre-Handling Preparation:

o Conduct a thorough risk assessment for the planned experiment.[9][11]
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o Ensure that a safety shower, eyewash station, and fire extinguisher are readily accessible.

[9]
o Verify that the chemical fume hood is functioning correctly.

e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the handling area.

[9]
e Chemical Handling:

o Perform all manipulations of 2-Fluoro-5-methylaniline inside a certified chemical fume
hood.[9]

o When weighing the liquid, do so within the fume hood.
o When preparing solutions, add the aniline to the solvent slowly to avoid splashing.[9]

o Keep the container tightly closed when not in use and store it in a cool, dark, and well-
ventilated place.[7]

o Avoid contact with skin, eyes, and clothing.[7]
o Keep away from flames and hot surfaces as it is a combustible liquid.[7]
e Post-Handling Procedures:

o Decontaminate the work area in the fume hood with an appropriate solvent and cleaning
agent.[9]

o Remove PPE carefully, avoiding skin contact with the outer surfaces of the gloves.[10]

o Wash hands and face thoroughly after handling.[7]

Emergency First-Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[10]
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e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[10]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[10]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[10]

Spill and Disposal Plan

e Spill Response:
o Evacuate personnel from the immediate area.[10]
o Ensure adequate ventilation.[10]

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
dry sand or earth.[7]

o Collect the absorbed material into a suitable, closed container for disposal.[7][10]

e Waste Disposal:
o All waste containing 2-Fluoro-5-methylaniline must be treated as hazardous waste.
o Dispose of the waste in a designated, labeled, and sealed container.[8]

o It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[7]

o Do not allow the chemical or its waste to enter drains, soil, or waterways.[7]
o Dispose of contaminated packaging in the same manner as the unused product.[10]

o All disposal must be in accordance with local, regional, and national regulations.[7]
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Procedural Workflow Diagrams

To further clarify the procedural steps and decision-making processes, the following diagrams
have been created using the Graphviz DOT language.
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Caption: Safe Handling and Disposal Workflow for 2-Fluoro-5-methylaniline.
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Caption: PPE Selection Workflow for Handling 2-Fluoro-5-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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